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Compound of Interest

Compound Name: Dansylaziridine

Cat. No.: B1213162

Introduction

Dansylaziridine is a fluorescent probe used for the site-specific labeling of biomolecules. As a
derivative of the well-known Dansyl fluorophore, it offers high environmental sensitivity, making
it a powerful tool for investigating molecular interactions, protein conformational changes, and
enzymatic activity. The Dansyl group (5-(Dimethylamino)naphthalene-1-sulfonyl) is
characterized by a strong fluorescence emission in the visible range and a notable Stokes shift.
[1][2] Its fluorescence is highly dependent on the polarity of the local environment; it exhibits
weak fluorescence in aqueous solutions but becomes highly fluorescent in non-polar or
hydrophobic environments, such as the active sites of proteins.[3] This property is invaluable
for studying protein folding and ligand binding.[3]

The reactive aziridine group of Dansylaziridine allows for covalent labeling of nucleophilic
residues, with a particular reactivity towards the thiol group of cysteine residues.[4][5] This
specificity enables the targeted investigation of cysteine-containing proteins and peptides.

Key Applications:

e Probing Protein Structure and Conformation: Covalently attached Dansylaziridine acts as a
reporter group. Changes in the local environment of the probe, caused by protein folding,
unfolding, or conformational changes upon ligand binding, can be monitored by changes in
fluorescence intensity and emission wavelength.[3]
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o Site-Specific Labeling of Cysteine Residues: The thiol group of cysteine is a common target
for covalent modification in proteins.[6] Dansylaziridine provides a means to selectively
label these sites for subsequent fluorescence analysis.

e Enzyme Assays: If a cysteine residue is located in or near the active site of an enzyme,
labeling with Dansylaziridine can be used to monitor enzymatic activity or inhibitor binding.

o Fluorescence Resonance Energy Transfer (FRET): The Dansyl group can serve as a FRET
donor or acceptor when paired with another suitable fluorophore, allowing for the
measurement of intramolecular or intermolecular distances.[3]

Physicochemical and Spectroscopic Data

The following table summarizes the key spectroscopic properties of the Dansyl fluorophore,
which are representative of Dansylaziridine. Note that emission properties are highly solvent-

dependent.
Property Value Reference
Chemical Formula C14H16N202S N/A
Molar Mass 276.35 g/mol N/A
Typical Excitation Max (Aex) ~350 nm [1]
Typical Emission Max (Aem) 220 - 550 nm (Solvent [1][7]
Dependent)
Stokes Shift High [1]

o 10 - 20 ns (for protein
Fluorescence Lifetime ) [3]
conjugates)

Appearance Yellow Solid [8]

Reaction Mechanism and Experimental Workflow

The primary application of Dansylaziridine is the covalent modification of thiol groups within
proteins. The workflow involves sample preparation, the labeling reaction, and subsequent
analysis.
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[Protein-SH Cysteine Residue) Nucleophilic Attack Product

’ Protein-S-CH2CH2-NH-Dansyl Stable Thioether BoncD

(DansyI-Aziridine Fluorescent Probe)

3. Purification
- Remove excess probe
- Methods: Gel filtration (Sephadex G-25) or Dialysis

4. Spectroscopic Analysis
- Measure Absorbance (A280 & A350)
- Measure Fluorescence Emission Spectrum
- Calculate Degree of Labeling (DOL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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